4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid

• CAS No.: 825654-71-5
• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• IUPAC Name: 4-(3-fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid
• InChI: InChI=1S/C13H15FO3/c1-13(2,8-7-11(15)16)9-5-4-6-10(14)12(9)17-3/h4-8H,1-3H3,(H,15,16)
• InChI Key: YVIVECVYQNVUJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=CC(=O)O)C1=C(C(=CC=C1)F)OC

Description

4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid is an organic compound that features a fluoro and methoxy-substituted phenyl ring attached to a pentenoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid typically involves the use of starting materials such as 3-fluoro-2-methoxyphenylboronic acid and 4-methylpent-2-enoic acid. The reaction conditions often include the use of catalysts and specific solvents to facilitate the coupling of these components .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .

Scientific Research Applications

4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Fluoro-2-methoxyphenylboronic acid
• 3-Fluoro-2-methylphenylboronic acid
• 3-Fluoro-4-methoxyphenylacetic acid

Uniqueness

4-(3-Fluoro-2-methoxyphenyl)-4-methylpent-2-enoic acid is unique due to its specific substitution pattern and the presence of both fluoro and methoxy groups on the phenyl ring. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various research applications .